Cas no 13500-57-7 (Proline, 4-ethoxy-,L-cis- (8CI))
13500-57-7 structure
Product Name:Proline, 4-ethoxy-,L-cis- (8CI)
CAS No:13500-57-7
MF:C7H13NO3
MW:159.183022260666
CID:119665
PubChem ID:45115930
Update Time:2025-04-18
Proline, 4-ethoxy-,L-cis- (8CI) Chemical and Physical Properties
Names and Identifiers
-
- Proline, 4-ethoxy-,L-cis- (8CI)
- cis 4-Ethoxy-pyrrolidine-2-carboxylic acid
- Proline, 4-ethoxy-, L-cis- (8CI)
- SCHEMBL7340980
- (2S,4S)-4-Ethoxypyrrolidine-2-carboxylic acid
- A1-04731
- 13500-57-7
-
- Inchi: 1S/C7H13NO3/c1-2-11-5-3-6(7(9)10)8-4-5/h5-6,8H,2-4H2,1H3,(H,9,10)/t5-,6-/m0/s1
- InChI Key: UGNGLHKEESUVLW-WDSKDSINSA-N
- SMILES: O(CC)[C@@H]1CN[C@H](C(=O)O)C1
Computed Properties
- Exact Mass: 159.08959
- Monoisotopic Mass: 159.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.6A^2
- XLogP3: -2.4
Experimental Properties
- PSA: 58.56
Proline, 4-ethoxy-,L-cis- (8CI) Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
13500-57-7 (Proline, 4-ethoxy-,L-cis- (8CI)) Related Products
- 1499-56-5((2S,4R)-methyl 4-hydroxypyrrolidine-2-carboxylate)
- 178962-09-9(D-Proline, 4-hydroxy-,methyl ester, (4S)-)
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- 114676-47-0((2R,4R)-Methyl 4-hydroxypyrrolidine-2-carboxylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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